Trimethylol Propane Tribenzoate

• CAS No.: 54547-34-1
• Molecular Formula: C27H26O6
• Molecular Weight: 446.5 g/mol
• IUPAC Name: 2,2-bis(benzoyloxymethyl)butyl benzoate
• InChI: InChI=1S/C27H26O6/c1-2-27(18-31-24(28)21-12-6-3-7-13-21,19-32-25(29)22-14-8-4-9-15-22)20-33-26(30)23-16-10-5-11-17-23/h3-17H,2,18-20H2,1H3
• InChI Key: OWVAEQAOZDETGQ-UHFFFAOYSA-N
• SMILES: CCC(CO)(CO)CO.C1=CC=C(C=C1)C(=O)O.C1=CC=C(C=C1)C(=O)O.C1=CC=C(C=C1)C(=O)O
• Canonical SMILES: CCC(COC(=O)C1=CC=CC=C1)(COC(=O)C2=CC=CC=C2)COC(=O)C3=CC=CC=C3

Description

Trimethylol Propane Tribenzoate is an organic compound with the molecular formula C27H26O6. It is a white crystalline powder that is soluble in organic solvents and slightly soluble in water. This compound is widely used in various industrial applications due to its unique chemical properties, such as stability under neutral and acidic conditions .

Mechanism of Action

Target of Action

Trimethylol Propane Tribenzoate (TPTB) is primarily used as a plasticizer and lubricant . Its primary targets are the materials it is added to, such as polymers, where it enhances flexibility, workability, and durability .

Mode of Action

TPTB interacts with its targets by integrating into the material structure, reducing intermolecular forces, and increasing flexibility . This interaction results in materials that are more resistant to wear and tear, have improved thermal stability, and exhibit enhanced performance .

Biochemical Pathways

In the esterification process, Trimethylolpropane (TMP) reacts with benzoic acid to form TPTB .

Pharmacokinetics

Its physical and chemical properties, such as its boiling point (5807±450 °C) and density (1192±006 g/cm3), influence its behavior in the environment .

Result of Action

The addition of TPTB to materials results in improved properties such as increased flexibility, enhanced thermal stability, and improved resistance to wear and tear . These changes at the molecular level translate to improved performance at the macroscopic level.

Action Environment

Environmental factors such as temperature and pressure can influence the action and efficacy of TPTB. For instance, its effectiveness as a plasticizer can be influenced by the temperature of the environment, as it affects the material’s flexibility . Furthermore, its stability could be affected by exposure to certain chemicals or conditions in its environment.

Preparation Methods

Trimethylol Propane Tribenzoate is typically synthesized by reacting trimethylolpropane with benzoic acid in the presence of a suitable solvent and catalyst. The reaction usually requires heating to facilitate the esterification process. Industrial production methods often involve the use of high-purity raw materials and controlled reaction conditions to ensure the quality and yield of the final product .

Chemical Reactions Analysis

Trimethylol Propane Tribenzoate undergoes several types of chemical reactions, including:

Oxidation: This compound can be oxidized under specific conditions, leading to the formation of various oxidation products.

Reduction: Reduction reactions can convert this compound into different reduced forms.

Substitution: It can undergo substitution reactions where one or more of its functional groups are replaced by other groups. Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents like lithium aluminum hydride, and various catalysts to facilitate substitution reactions. .

Scientific Research Applications

Trimethylol Propane Tribenzoate has a wide range of scientific research applications:

Chemistry: It is used as a plasticizer in the production of polymers and resins, enhancing their flexibility and durability.

Biology: This compound is studied for its potential use in biological systems, particularly in the development of biocompatible materials.

Industry: It is used in the formulation of lubricants, coatings, and adhesives, providing improved performance characteristics

Comparison with Similar Compounds

Trimethylol Propane Tribenzoate can be compared with other similar compounds such as:

Trimethylolpropane Trioleate: Used as a biolubricant with excellent biodegradability but lower oxidative stability.

Neopentyl Glycol Dibenzoate: Offers similar plasticizing properties but with different solubility and stability characteristics.

Pentaerythritol Tetrabenzoate: Provides higher thermal stability but is more complex to synthesize. These comparisons highlight the unique balance of properties that this compound offers, making it a versatile compound for various applications .

Biological Activity

Overview

Trimethylol Propane Tribenzoate (TPTB), with the molecular formula C27H26O6, is an organic compound widely utilized in various industrial applications, particularly as a plasticizer and lubricant. Its unique chemical properties, including stability under neutral and acidic conditions, make it a subject of interest in biological and environmental studies. This article explores the biological activity of TPTB, focusing on its mechanisms of action, biochemical pathways, and potential applications in biocompatible materials.

Chemical Structure

• TPTB is synthesized through the esterification of trimethylolpropane with benzoic acid. This reaction typically requires heating and the presence of solvents and catalysts to facilitate the process.

Mechanism of Action

• TPTB acts primarily by integrating into polymer matrices, reducing intermolecular forces, and enhancing flexibility. This interaction improves the thermal stability and wear resistance of materials containing TPTB .

Biochemical Pathways

The synthesis of TPTB involves several key biochemical pathways:

• Esterification Reaction : The reaction between trimethylolpropane and benzoic acid forms TPTB, releasing water as a byproduct.
• Environmental Stability : TPTB exhibits stability across a range of pH levels and temperatures, which influences its efficacy as a plasticizer in various applications .

Absorption and Excretion

Studies on related compounds suggest that absorption rates can vary significantly based on dosage and administration route:

• In dermal studies with trimethylolpropane triacrylate, absorption rates were inversely related to dose concentration. Lower doses resulted in higher absorption percentages, indicating a complex interaction between dose and bioavailability .

Case Studies

• Dermal Toxicity in Animal Models : In experiments involving mice, high doses of trimethylolpropane triacrylate resulted in severe skin reactions, including lethargy and skin burns. Such findings highlight the necessity for caution when handling these compounds .
• Sensitization Studies : Guinea pigs exposed to trimethylolpropane triacrylate demonstrated sensitization at relatively low concentrations, suggesting potential allergenic properties .

Applications in Biocompatible Materials

TPTB's potential for use in biocompatible materials is significant:

• Biolubricants : Research indicates that TPTB can serve as a base stock for biolubricants due to its favorable properties derived from plant-based sources. These biolubricants are environmentally friendly alternatives to conventional lubricants .
• Polymer Production : As a plasticizer, TPTB enhances the flexibility and durability of polymers used in medical devices and other applications requiring biocompatibility .

Comparative Analysis of Biological Activity

Property	This compound	Trimethylol Propane Triacrylate
Chemical Structure	C27H26O6	C15H18O5
Toxicity Level	Low (limited data)	Moderate (weak mutagenicity)
Absorption Rate	Not extensively studied	Dose-dependent absorption
Biocompatibility Potential	High	Moderate
Applications	Biocompatible materials	Industrial applications

Synthesis routes and methods I

Procedure details

A mixed solution of 45 weight parts of trimethylolpropane and 101 weight parts of triethylamine kept at 100° C. was titrated with 71 weight parts of benzoyl chloride over 30 minutes while stirring, and the resulting solution was further stirred for 30 minutes. The resulting mixture was cooled to room temperature after finishing the reaction and the precipitate was filtered. Then, the filtrate was washed by addition of ethyl acetate pure water; the organic phase was separated and ethyl acetate was removed by evaporation under reduced pressure; whereby 126 weight parts (yield of 85%) of white crystals were obtained. Herein, the molecular weight of this compound was 446.

Synthesis routes and methods II

Procedure details

While stirring, 71 parts by weight of benzoyl chloride were dripped over 30 minutes into a mixed solution of 45 parts by weight of trimethylolpropane and 101 parts by weight of triethylamine maintained at 100° C., and the resulting mixture was stirred for an additional 30 minutes. After completion of the reaction, the resulting mixture was cooled to room temperature. After collecting precipitates via filtration, washing was carried out via the addition of ethyl acetate and pure water, and the organic phase was collected via separation, followed by removal of ethyl acetate via distillation under reduced pressure, whereby 126 parts by weight (at an 85% yield) of white TMPTB crystals were prepared. The molecular weight of the resulting compound was 446.